Cas no 3597-91-9 (4-Biphenylmethanol)

• Product Name: 4-Biphenylmethanol
• CAS No: 3597-91-9
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD00004660
• CID: 44297
• PubChem ID: 19186
• Update Time: 2025-11-06

4-Biphenylmethanol Chemical and Physical Properties

Names and Identifiers

• Biphenyl-4-ylmethanol
• 4-Phenylbenzyl alcohol
• 4-(Hydroxymethyl)biphenyl~4-Phenylbenzyl alcohol
• 4-Hydroxymethylbiphenyl
• 4-Biphenylmethanol
• (4-phenylphenyl)methanol
• [1,1'-Biphenyl]-4-ylmethanol
• Biphenyl-4-Methanol
• 4-(Hydroxymethyl)biphenyl
• H0608
• SY004522
• F0001-1033
• NSC233860
• NSC 233860
• GN8BN8XCF5
• NS00029961
• DTXSID5075234
• NSC-233860
• Biphenyl-4-methanol, 98%
• NSC84169
• (1,1'-BIPHENYL-4-YL)METHANOL
• J-519855
• MFCD00004660
• Q63391957
• SCHEMBL70274
• 4-06-00-04693 (Beilstein Handbook Reference)
• AXCHZLOJGKSWLV-UHFFFAOYSA-
• AS-40009
• p-Phenylbenzyl alcohol
• para-phenylbenzyl alcohol
• (4-phenylphenyl)-methanol
• A823070
• (1,1'-Biphenyl)-4-methanol
• 4-phenyl-benzylalcohol
• InChI=1/C13H12O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10H2
• EN300-21124
• FT-0617685
• Z104492482
• AMY36651
• 2-(4'-hydroxymethylphenyl)benzene
• NSC-84169
• AC-11843
• 4HMB
• biphenyl-4-yl methanol
• 4-phenylbenzylalcohol
• AKOS000121376
• CHEMBL332299
• 4-Biphenylylmethanol
• 1,1'-biphenyl-4-ylmethanol
• [1,1'-Biphenyl]-4-ylmethanol #
• NSC 84169
• [1,1'-Biphenyl]-4-methanol
• CS-0011723
• 3597-91-9
• Biphenyl-4-yl-methanol
• EINECS 222-745-2
• HYDROXYMETHYLBIPHENYL, 4-
• 4-Hydroxymethyl-biphenyl
• BRN 1937761
• UNII-GN8BN8XCF5
• DB-048902
• 4-HydroxyMethylbiphenyl; (4-phenylphenyl)methanol

• MDL： MFCD00004660
• Inchi： 1S/C13H12O/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10H2
• InChI Key： AXCHZLOJGKSWLV-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC=CC=1
• BRN： 1937761

Computed Properties

• Exact Mass: 184.08900
• Monoisotopic Mass: 184.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0120 (rough estimate)
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 184°C/11mmHg(lit.)
• Flash Point: 154.9°C
• Refractive Index: 1.5928 (estimate)
• Solubility: acetone: soluble25mg/mL
• PSA: 20.23000
• LogP: 2.84590
• Solubility: Uncertain

4-Biphenylmethanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S24/25
• RTECS：DV5425000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Biphenylmethanol

4-Biphenylmethanol (CAS No. 3597-91-9): A Comprehensive Overview

4-Biphenylmethanol (CAS No. 3597-91-9) is a versatile organic compound with the molecular formula C13H12O. It belongs to the class of aromatic alcohols and is widely recognized for its unique structural properties and diverse applications in various fields. This compound is characterized by a biphenyl group attached to a methanol moiety, making it a valuable intermediate in organic synthesis and a key component in the development of advanced materials.

The synthesis of 4-biphenylmethanol involves several methodologies, including the hydroxylation of biphenyl derivatives and the use of transition metal-catalyzed reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure 4-biphenylmethanol, which is particularly valuable in pharmaceutical applications. The compound's structure, featuring a phenolic hydroxyl group, contributes to its reactivity and compatibility with various functionalization reactions.

One of the most notable applications of 4-biphenylmethanol is in the field of materials science, where it serves as a precursor for the synthesis of high-performance polymers and liquid crystal materials. Its ability to form stable π-π interactions with other aromatic compounds makes it an ideal building block for designing advanced materials with tailored electronic and mechanical properties.

In addition to its role in materials science, 4-biphenylmethanol has garnered significant attention in medicinal chemistry. Researchers have explored its potential as a lead compound for drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have demonstrated that derivatives of 4-biphenylmethanol exhibit promising biological activities, highlighting its potential as a scaffold for novel therapeutic agents.

The compound's unique electronic properties also make it a valuable component in the development of optoelectronic devices. For instance, derivatives of 4-biphenylmethanol have been used as dopants in organic light-emitting diodes (OLEDs), enhancing their efficiency and stability. These applications underscore the importance of understanding the compound's electronic structure and its interaction with other materials.

From an environmental perspective, recent research has focused on the development of sustainable synthesis routes for 4-biphenylmethanol. Green chemistry approaches, such as the use of biocatalysts and solvent-free reaction conditions, have been employed to minimize waste and reduce the environmental footprint of its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 4-biphenylmethanol (CAS No. 3597-91-9) is a multifaceted compound with significant potential across various industries. Its structural versatility, coupled with advancements in synthetic methodologies and material science applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and applications, 4-biphenylmethanol is poised to remain at the forefront of scientific innovation.